Cas no 586986-37-0 (2(1H)-Quinolinone,3-[(butylimino)methyl]-7-methyl-(9CI))

• Product Name: 2(1H)-Quinolinone,3-[(butylimino)methyl]-7-methyl-(9CI)
• CAS No: 586986-37-0
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 1018209
• PubChem ID: 1993836
• Update Time: 2025-04-20

2(1H)-Quinolinone,3-[(butylimino)methyl]-7-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone,3-[(butylimino)methyl]-7-methyl-(9CI)
• 3-(butylaminomethylidene)-7-methylquinolin-2-one
• 3-[(BUTYLIMINO)METHYL]-7-METHYL-2(1H)-QUINOLINONE
• (3Z)-3-(butylaminomethylidene)-7-methylquinolin-2-one
• AC1O9A99
• AG-G-07911
• AGN-PC-01K8CT
• CTK5A8720
• 3-[(E)-(butylimino)methyl]-7-methylquinolin-2(1H)-one
• 3-((Butylimino)methyl)-7-methylquinolin-2(1H)-one
• AKOS032386552
• AKOS005486184
• DTXSID30425368
• 586986-37-0
• STK560924

• Inchi： 1S/C15H18N2O/c1-3-4-7-16-10-13-9-12-6-5-11(2)8-14(12)17-15(13)18/h5-6,8-10H,3-4,7H2,1-2H3,(H,17,18)/b16-10+
• InChI Key： BZUHANYPVADGFG-MHWRWJLKSA-N
• SMILES： O=C1C(/C=N/CCCC)=CC2C=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 242.141913202g/mol
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.5Ų